3-butyramido-N-(3-chloro-4-fluorophenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-(butanoylamino)-N-(3-chloro-4-fluorophenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H16ClFN2O3/c1-2-5-16(24)23-17-12-6-3-4-7-15(12)26-18(17)19(25)22-11-8-9-14(21)13(20)10-11/h3-4,6-10H,2,5H2,1H3,(H,22,25)(H,23,24)
• InChI Key: XEZPFNXLCZLZQT-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=C(OC2=CC=CC=C21)C(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C19H16ClFN2O3
• Molecular Weight: 374.8 g/mol

Description

The compound “3-butyramido-N-(3-chloro-4-fluorophenyl)benzofuran-2-carboxamide” is a complex organic molecule. It contains a benzofuran moiety, which is a heterocyclic compound that is ubiquitous in nature. Benzofuran and its derivatives are found to have a wide range of biological and pharmacological applications.

Synthesis Analysis

While specific synthesis methods for this compound are not available, benzofuran derivatives can generally be synthesized through various methods such as metal-free cyclization of ortho-hydroxystilbenes.

Molecular Structure Analysis

The molecular structure of this compound would include a benzofuran ring, a butyramido group, and a 3-chloro-4-fluorophenyl group. The benzofuran ring is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and functional groups. For instance, the presence of the benzofuran ring could influence its stability and reactivity.

Scientific Research Applications

Antimicrobial Activity

Benzofuran derivatives, including our compound of interest, have emerged as promising scaffolds for antimicrobial agents. Resistance to antibiotics remains a global challenge, and novel therapeutic options are urgently needed. Benzofuran’s unique structural features and diverse biological activities make it an attractive candidate for combating microbial diseases. Researchers have explored its potential against various clinically approved targets.

Skin Diseases Treatment

Certain benzofuran derivatives, such as psoralen , 8-methoxypsoralen , and angelicin , have been used in the treatment of skin diseases like cancer and psoriasis. These compounds exhibit pharmacological effects related to skin health and may offer therapeutic benefits.

Drug Discovery and Development

Benzofuran and its derivatives exist widely in natural products and synthetic compounds. Their broad range of biological activities positions them as privileged structures in drug discovery. Researchers continue to investigate benzofuran-based compounds for their potential as antimicrobial drugs. Improved bioavailability and once-daily dosing are among the targets achieved with recent derivatives.

Other Potential Applications

While antimicrobial activity and skin disease treatment are prominent areas, benzofuran derivatives may also find applications in other fields. Further research is needed to explore their potential in areas such as neuroprotection, anti-inflammatory effects, and cardiovascular health.

Mechanism of Action

The mechanism of action would depend on the specific biological or pharmacological activity of the compound. For instance, some benzofuran derivatives have been found to inhibit tyrosinase, an enzyme implicated in melanin production.

Future Directions

Benzofuran derivatives are a promising area of research due to their wide range of biological activities. Future research could focus on exploring the therapeutic potential of these compounds and developing more efficient synthesis methods.